Cas no 1897211-64-1 (1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine)

• Product Name: 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine
• CAS No: 1897211-64-1
• MF: C₁₂H₁₆F₂N₂S
• MW: 258.330648422241
• CID: 6575971
• PubChem ID: 117399647
• Update Time: 2025-05-25

1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine
• 1-({3-[(difluoromethyl)sulfanyl]phenyl}methyl)piperazine
• EN300-1973757
• 1897211-64-1

• Inchi： 1S/C12H16F2N2S/c13-12(14)17-11-3-1-2-10(8-11)9-16-6-4-15-5-7-16/h1-3,8,12,15H,4-7,9H2
• InChI Key： SGVHTTWFHPTWGH-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 258.10022602g/mol
• Monoisotopic Mass: 258.10022602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine

Chemical Profile of 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine (CAS No. 1897211-64-1)

The compound 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine, identified by the CAS number 1897211-64-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a piperazine core substituted with a 3-(difluoromethyl)sulfanylphenyl moiety, has garnered attention due to its unique structural and pharmacological properties. The presence of the difluoromethyl group and the sulfanylphenyl ring system imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

Recent research in medicinal chemistry has highlighted the potential of piperazine derivatives as scaffolds for developing novel therapeutic agents. Piperazine, with its nitrogen-rich structure, is known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of the 3-(difluoromethyl)sulfanylphenyl group into this framework not only enhances the molecule's lipophilicity but also introduces fluorine atoms, which are well-documented for their ability to modulate metabolic stability and binding affinity.

In the context of modern drug development, the difluoromethyl group is particularly noteworthy. This substituent has been extensively studied for its ability to improve pharmacokinetic profiles, including bioavailability and metabolic resistance. Studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit enhanced binding to biological targets, leading to increased efficacy and reduced susceptibility to degradation by metabolic enzymes. The sulfanylphenyl moiety further contributes to the molecule's complexity, offering multiple interaction points with biological systems.

The synthesis of 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine involves sophisticated organic transformations that require precise control over reaction conditions. The introduction of the 3-(difluoromethyl)sulfanylphenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired aromatic ring system efficiently. These methodologies underscore the compound's synthetic challenge but also highlight its potential as a structurally complex and pharmacologically relevant entity.

Biological activity remains a central focus in evaluating the potential of 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine. Preliminary studies have indicated that this compound exhibits promising interactions with several key biological targets. The piperazine core suggests potential activity against enzymes such as cytochrome P450 isoforms, which play a crucial role in drug metabolism. Additionally, the aromatic system may engage with receptors involved in neurotransmitter signaling, making it a candidate for therapeutic applications in neurological disorders.

The unique combination of structural features in 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine positions it as a versatile scaffold for further derivatization and optimization. Researchers are exploring various modifications to enhance its pharmacological profile, including changes to the substitution pattern on the aromatic ring or alterations to the piperazine nitrogen atoms. These efforts aim to fine-tune binding interactions while maintaining or improving overall bioavailability.

Computational modeling has also played a pivotal role in understanding the behavior of this compound. Molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational flexibility and electronic properties. These computational studies help predict how 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine will interact with biological targets at an atomic level. Such detailed understanding is crucial for designing experiments that validate its therapeutic potential.

The integration of experimental data with computational predictions offers a comprehensive approach to evaluating this compound's suitability for drug development. By combining traditional wet chemistry techniques with cutting-edge computational methods, researchers can accelerate the discovery process significantly. This interdisciplinary strategy ensures that compounds like 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine are thoroughly investigated before moving into more advanced stages of preclinical testing.

In conclusion, 1-({3-(difluoromethyl)sulfanylphenyl}methyl)piperazine (CAS No. 1897211-64-1) stands out as a structurally complex and pharmacologically intriguing molecule. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets, making it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.